Cas no 157652-24-9 (Ethyl 3-bromo-2-(bromomethyl)benzoate)

Ethyl 3-bromo-2-(bromomethyl)benzoate structure
157652-24-9 structure
Product Name:Ethyl 3-bromo-2-(bromomethyl)benzoate
CAS No:157652-24-9
MF:C10H10Br2O2
MW:321.993201732636
MDL:MFCD18205381
CID:2129814
PubChem ID:22072840
Update Time:2025-04-21

Ethyl 3-bromo-2-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-(bromomethyl)Benzoic acid ethyl ester
    • ethyl 3-bromo-2-(bromomethyl)benzoate
    • SY247866
    • MFCD18205381
    • 3-Bromo-2-bromomethyl-benzoic acid ethyl ester
    • ethyl3-bromo-2-(bromomethyl)benzoate
    • DB-366041
    • SCHEMBL8724253
    • 157652-24-9
    • F30876
    • Ethyl 3-bromo-2-(bromomethyl)benzoate
    • MDL: MFCD18205381
    • Inchi: 1S/C10H10Br2O2/c1-2-14-10(13)7-4-3-5-9(12)8(7)6-11/h3-5H,2,6H2,1H3
    • InChI Key: PEEDOLWKGPCTRB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C(=O)OCC)=C1CBr

Computed Properties

  • Exact Mass: 321.90271g/mol
  • Monoisotopic Mass: 319.90475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.4

Ethyl 3-bromo-2-(bromomethyl)benzoate Pricemore >>

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Ethyl 3-bromo-2-(bromomethyl)benzoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:157652-24-9)Ethyl 3-bromo-2-(bromomethyl)benzoate
Order Number:A853970
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:48
Price ($):296.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:157652-24-9)Ethyl 3-bromo-2-(bromomethyl)benzoate
A853970
Purity:99%
Quantity:1g
Price ($):296.0
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